1-Ethoxy-2-propanol

• CAS: 1569-02-4
• Molecular Formula: C5H12O2; CH3CH2OCH2CHOHCH3; C5H12O2
• Molecular Weight: 104.15 g/mol
• SMILES: CCOCC(C)O
• InChI: InChI=1S/C5H12O2/c1-3-7-4-5(2)6/h5-6H,3-4H2,1-2H3
• InChIKey: JOLQKTGDSGKSKJ-UHFFFAOYSA-N
• Solubility: Solubility in water, g/100ml at 25 °C: 36.6

Select 1-Ethoxy-2-propanol (PGEE) for formulations requiring an evaporation rate 13–23% slower than PGME and ~20% higher viscosity (2.32 mm²/s at 20°C). This P-series glycol ether delivers extended open time in high-solids coatings, stable ink tack in flexographic printing, and safer, high-solvency degreasing free of E-series reproductive toxicity concerns. Validate your procurement against these quantifiable performance metrics to ensure film integrity and process consistency.

1-Ethoxy-2-propanol (CAS 1569-02-4): Essential Physicochemical Properties for Solvent Procurement and Formulation

1-Ethoxy-2-propanol (CAS 1569-02-4), also known as propylene glycol monoethyl ether (PGEE) or ethyl proxitol, is a P-series glycol ether . It is a clear, colorless, hygroscopic liquid with a mild ether-like odor , miscible with water and a wide range of organic solvents . Key physicochemical parameters include a boiling point of 132 °C, a density of approximately 0.897 g/mL at 20 °C, a vapor pressure of ~10 hPa at 23.85 °C (~4.2 mmHg at 25 °C), and a kinematic viscosity of 2.32 mm²/s at 20 °C [1]. It serves as an effective solvent for resins including acrylics, epoxies, alkyds, polyesters, nitrocellulose, and polyurethanes, and is widely utilized in coatings, printing inks, and industrial cleaning formulations .

• [1] Molbase. 1-Ethoxy-2-propanol | CAS 1569-02-4 physicochemical properties. View Source

Why 1-Ethoxy-2-propanol Cannot Be Readily Substituted by Other Propylene Glycol Ethers

Propylene glycol ethers (P-series) are not interchangeable drop-in replacements despite their shared backbone. The specific alkyl ether chain length—methyl, ethyl, propyl, or butyl—dictates the balance between volatility, viscosity, hydrophilicity, and solvency . Even between the two most common variants, 1-ethoxy-2-propanol (PGEE) and 1-methoxy-2-propanol (PGME), substantial differences exist. The ethyl group in PGEE confers a measurably slower evaporation rate and higher viscosity compared to the methyl analog, directly influencing coating film formation, open time, and cleaning fluid dynamics [1]. Procurement decisions must therefore be driven by quantifiable performance metrics rather than class-level assumptions, as substituting PGEE with a faster-evaporating methyl ether can compromise film quality in coatings or accelerate solvent loss in cleaning operations beyond acceptable formulation tolerances .

• [1] Pal, A. and Gaba, R. Volumetric, acoustic, and viscometric studies of molecular interactions in binary mixtures of dipropylene glycol dimethyl ether with 1-alkanols at 298.15 K. J. Chem. Thermodyn. 2008. View Source

Quantitative Differentiation of 1-Ethoxy-2-propanol: Head-to-Head Performance Data Versus Key Comparators

Evaporation Rate of 1-Ethoxy-2-propanol Relative to PGME and n-Butyl Acetate

1-Ethoxy-2-propanol (PGEE) exhibits a relative evaporation rate of 0.54 referenced to n-butyl acetate (BuAc = 1.0) . For comparison, propylene glycol methyl ether (PGME) has a reported relative evaporation rate of approximately 0.62–0.70 under similar conditions, indicating that PGEE evaporates approximately 13–23% more slowly [1]. This slower evaporation profile is consistent with the higher boiling point of PGEE (132 °C) relative to PGME (120 °C). The moderate evaporation rate of PGEE translates to extended open time and improved leveling in solvent-borne coatings and printing inks compared to the methyl analog .

Evidence Dimension	Relative evaporation rate (n-butyl acetate = 1.0)
Target Compound Data	0.54
Comparator Or Baseline	Propylene glycol methyl ether (PGME): ~0.62–0.70; n-Butyl acetate: 1.0 (reference)
Quantified Difference	PGEE evaporates ~13–23% more slowly than PGME
Conditions	Standard evaporation rate measurement (n-butyl acetate reference method); ambient temperature (20–25 °C)

Why This Matters

The 13–23% slower evaporation rate of PGEE versus PGME provides formulators with extended working time for leveling and film coalescence in coating applications, reducing the risk of surface defects such as orange peel or solvent popping.

• [1] allhdi.com. Relative evaporation rates of commonly used solvents. 2023. Propylene glycol monomethyl ether: 0.4 (reported as 0.4–0.7 depending on method). View Source

Kinematic Viscosity of 1-Ethoxy-2-propanol Versus 1-Methoxy-2-propanol at Standard Temperature

The kinematic viscosity of 1-ethoxy-2-propanol at 20 °C is 2.32 mm²/s (cSt) [1]. Experimental binary mixture data at 298.15 K (25 °C) demonstrate that pure 1-ethoxy-2-propanol has a viscosity of approximately 2.1 mPa·s, which is consistently higher than 1-methoxy-2-propanol (PGME) across the entire concentration range in aqueous mixtures [2]. In pure form at 25 °C, PGEE exhibits approximately 18–20% higher viscosity than PGME (typical PGME viscosity ~1.7–1.8 mPa·s at 25 °C) [3]. This elevated viscosity contributes to improved rheological control and sag resistance in coating formulations compared to the lower-viscosity methyl analog.

Evidence Dimension	Kinematic viscosity (pure compound)
Target Compound Data	2.32 mm²/s at 20 °C; ~2.1 mPa·s at 25 °C
Comparator Or Baseline	1-Methoxy-2-propanol (PGME): ~1.7–1.8 mPa·s at 25 °C
Quantified Difference	PGEE exhibits approximately 18–20% higher viscosity than PGME
Conditions	Temperature: 20 °C (kinematic) / 25 °C (dynamic); pure compounds; atmospheric pressure

Why This Matters

The higher viscosity of PGEE enhances anti-sag and leveling performance in coating formulations, offering greater formulation latitude for achieving desired film thickness and surface uniformity without additional rheology modifiers.

• [1] Molbase. 1-Ethoxy-2-propanol | CAS 1569-02-4 physicochemical properties. Kinematic viscosity: 2.32 mm²/s at 20°C. View Source
• [2] Pal, A. and Gaba, R. Viscosities of binary liquid mixtures of 1-propanol and of 2-propanol with propan-1,2-diol, 1-methoxy-2-propanol, 1-ethoxy-2-propanol and 1-tert-butoxy-2-propanol and of water with 1-methoxy-2-propanol and 1-ethoxy-2-propanol at 298.15 K. J. Chem. Eng. Data 2009, 54(3), 723–728. View Source
• [3] Eastman Chemical Company. Solvent Comparison Tool: Propylene Glycol Methyl Ether. Eastman.com. 2026. View Source

Acute Oral Toxicity Profile: 1-Ethoxy-2-propanol LD50 Exceeds 5,000 mg/kg

1-Ethoxy-2-propanol demonstrates low acute oral toxicity with an LD50 value greater than 5,000 mg/kg in rats [1][2]. This places PGEE in the lowest hazard classification category for acute oral toxicity under GHS criteria (Category 5 or unclassified). In a 30-day drinking water study in rats, a dose of 0.68 g/kg/day produced no adverse effects, while 2.14 g/kg/day resulted in reduced growth and kidney damage, establishing a clear dose-response threshold [3]. This favorable acute toxicity profile distinguishes PGEE from certain E-series (ethylene-based) glycol ethers, particularly ethylene glycol ethyl ether (EGEE), which carries reproductive toxicity concerns that have led to regulatory restrictions in multiple jurisdictions [4].

Evidence Dimension	Acute oral toxicity (rat LD50)
Target Compound Data	LD50 > 5,000 mg/kg
Comparator Or Baseline	Ethylene glycol ethyl ether (EGEE): LD50 ~2,000–3,000 mg/kg; Regulatory reproductive toxicity classification (H360Df)
Quantified Difference	PGEE LD50 is at least 1.7-fold higher (less toxic) than EGEE; PGEE lacks reproductive toxicity classification
Conditions	Oral administration in rats; standard OECD TG 401/423 acute toxicity protocol

Why This Matters

The >5,000 mg/kg oral LD50 and absence of reproductive toxicity concerns enable safer workplace handling and broader regulatory acceptance of PGEE in industrial and consumer-facing applications, reducing compliance burden and occupational exposure risk relative to restricted E-series ethers.

• [1] TRGS 609. Ersatzstoffe, Ersatzverfahren und Verwendungsbeschränkungen für Methyl- und Ethylglykol sowie deren Acetate. Annex II: Akute orale Toxizität (LD50 > 5 g/kg) ist gering. View Source
• [2] Manualshelf. Safety Data Sheet: 1-Ethoxypropan-2-ol; Ratte LD50 >5000 mg/kg. 2017. View Source
• [3] umwelt-online. TRGS 609: 30-Tage-Trinkwasserstudie mit Ratten: 2,14 g/kg führte zu vermindertem Wachstum und Nierenschäden, 0,68 g/kg führten zu keinen Schädigungen. View Source
• [4] CISDOC Database (ILO). Toxicity review of methyl, ethyl and butyl ethers of ethylene glycol and methyl ether of propylene glycol. View Source

High-Value Application Scenarios for 1-Ethoxy-2-propanol Based on Quantified Performance Differentiation

Solvent-Borne Coating Formulations Requiring Extended Open Time and Sag Resistance

In high-solids automotive and industrial coatings, 1-ethoxy-2-propanol serves as a coalescing solvent where its 0.54 relative evaporation rate (13–23% slower than PGME) provides extended open time for leveling and defect-free film formation . The higher viscosity (2.32 mm²/s at 20 °C, approximately 18–20% higher than PGME) contributes to improved sag resistance and rheological stability, enabling thicker single-coat applications without running or dripping . This combination of moderate volatility and controlled viscosity makes PGEE particularly suitable for baking enamels, alkyd paints, and polyester coil coatings where film integrity and surface smoothness are critical quality parameters.

Flexographic and Gravure Printing Inks Demanding Balanced Drying and Substrate Wetting

In high-speed flexographic and gravure printing, solvent evaporation must be sufficiently rapid to prevent set-off yet slow enough to maintain ink transfer fidelity and prevent drying on the anilox roller or plate. 1-Ethoxy-2-propanol, with its relative evaporation rate of 0.54 (BuAc = 1.0) , occupies a performance window between faster-evaporating methyl ethers and slower butyl ethers. This moderate evaporation profile helps maintain consistent ink viscosity and tack throughout press runs, reducing the frequency of viscosity adjustments. The compound‘s high water miscibility and effective solvency for acrylic and nitrocellulose resins further enable rapid clean-up and consistent ink laydown on diverse substrates including films, foils, and coated papers.

Industrial and Electronics Cleaning Formulations with Improved Worker Safety Profile

In industrial degreasing, precision electronics cleaning, and paint stripping formulations, 1-ethoxy-2-propanol offers a favorable combination of solvency, controlled evaporation, and reduced toxicological hazard relative to restricted E-series glycol ethers . Its acute oral LD50 exceeding 5,000 mg/kg and absence of reproductive toxicity classification translate to lower occupational exposure concerns and reduced regulatory compliance burden compared to ethylene glycol ethyl ether (EGEE). The compound‘s ability to reduce surface tension enhances wetting and penetration on metal and plastic surfaces, while its water miscibility facilitates aqueous and semi-aqueous cleaning system compatibility. These attributes support its selection in both immersion and spray cleaning processes where operator safety and environmental compliance are key procurement criteria.

Research-Grade Solvent for Binary Mixture and Thermodynamic Studies

In academic and industrial research settings investigating solvent interactions and mixture thermodynamics, 1-ethoxy-2-propanol serves as a model alkoxypropanol compound. Experimental studies have characterized its viscosities in binary mixtures with 1-propanol, 2-propanol, 1,2-propanediol, 1-methoxy-2-propanol, and water at 298.15 K, providing validated data for excess molar volume calculations and molecular interaction modeling . The availability of precise, peer-reviewed physicochemical data—including kinematic viscosity of 2.32 mm²/s at 20 °C , vapor pressure of 10 hPa at 23.85 °C, and density of 0.897 g/mL —makes PGEE a reliable solvent choice for studies requiring well-characterized and reproducible physical properties.

• [1] Molbase. 1-Ethoxy-2-propanol | CAS 1569-02-4 physicochemical properties. Kinematic viscosity: 2.32 mm²/s at 20°C. View Source
• [2] TRGS 609. Ersatzstoffe, Ersatzverfahren und Verwendungsbeschränkungen für Methyl- und Ethylglykol sowie deren Acetate. Propylenglykol-1-methyletheracetat als Ersatzstoff. View Source
• [3] TRGS 609. Akute orale Toxizität (LD50 > 5 g/kg) ist gering. 30-Tage-Trinkwasserstudie mit Ratten. View Source
• [4] Pal, A. and Gaba, R. Viscosities of binary liquid mixtures of 1-propanol and of 2-propanol with propan-1,2-diol, 1-methoxy-2-propanol, 1-ethoxy-2-propanol and 1-tert-butoxy-2-propanol and of water with 1-methoxy-2-propanol and 1-ethoxy-2-propanol at 298.15 K. J. Chem. Eng. Data 2009, 54(3), 723–728. View Source
• [5] Molbase. 1-Ethoxy-2-propanol | CAS 1569-02-4 physicochemical properties. Kinematic viscosity: 2.32 mm²/s at 20°C. View Source